Cas no 1383727-17-0 (SC-2001)

• Product Name: SC-2001
• CAS No: 1383727-17-0
• MF: C₁₈H₁₄BrN₃O
• MW: 368.227262973785
• CID: 6842680
• PubChem ID: 71460757
• Update Time: 2025-03-31

SC-2001 Chemical and Physical Properties

Names and Identifiers

• CHEMBL2172435
• 1383727-17-0
• 2-(5-((2H-Pyrrol-2-ylidene)methyl)-4-methoxy-1H-pyrrol-2-yl)-5-bromo-1H-indole
• SC-2001

• Inchi： 1S/C18H14BrN3O/c1-23-18-10-16(22-17(18)9-13-3-2-6-20-13)15-8-11-7-12(19)4-5-14(11)21-15/h2-10,20,22H,1H3/b16-15-,17-9-
• InChI Key： HQULZCASURMKEF-YJYORMKMSA-N
• SMILES： BrC1C=CC2C(C=1)=C/C(=C1\C=C(/C(=C/C3=CC=CN3)/N\1)OC)/N=2

Computed Properties

• Exact Mass: 367.03202Da
• Monoisotopic Mass: 367.03202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.4Ų